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Compound of Interest

3-bromo-6-fluoro-4-methyl-2H-
Compound Name:

indazole
CAS No.: 885522-98-5
Cat. No.: B1613959

Get Quote

Chemical Identity & Structural Context

This guide covers the halogenated indazole scaffold, specifically isomers containing one
bromine, one fluorine, and one methyl group. These are critical "building blocks" in medicinal
chemistry, widely utilized for their ability to participate in orthogonal cross-coupling reactions
(e.g., Suzuki-Miyaura at the C-Br site and SNAr at the C-F site).

Primary Commercial Isomers:
¢ |somer A: 5-Bromo-4-fluoro-1-methyl-1H-indazole (CAS: 1784678-61-0)[1][2]
¢ |somer B: 6-Bromo-5-fluoro-1-methyl-1H-indazole (CAS: 1286734-86-8)[3][4][5]

¢ Isomer C: 5-Bromo-6-fluoro-1-methyl-1H-indazole (CAS: 1185767-06-9)[6][7]
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Property Data
Molecular Formula CsHeBrFN2
Molecular Weight 229.05 g/mol
Physical State Off-white to pale yellow solid

N Low in water; Soluble in DMSO, DMF, DCM,
Solubility

Methanol

Melting Point Typically 120-160 °C (Isomer dependent)

Hazard Identification (GHS Classification)

Based on aggregated data from major suppliers (Sigma-Aldrich, Enamine, Combi-Blocks).

Signal Word:WARNING

Hazard Class Category Hazard Statement Code
Acute Toxicity (Oral) 4 Harmful if swallowed. H302
Skin Causes skin irritation.
: i 2 H315

Corrosion/Irritation [8]
Serious Eye Causes serious eye

o 2A o H319
Damage/Irritation irritation.[8][9]
STOT - Single May cause respirato

J 3 o Y _ P Y H335
Exposure irritation.

Precautionary Highlights:
e P261: Avoid breathing dust/fume.[8][10]
o P280: Wear protective gloves/eye protection/face protection.[8][9][11][12]

e P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes.[9][10][11]
Remove contact lenses if present and easy to do.[8][9][10][11] Continue rinsing.[8][9][10][11]
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Risk Assessment & Engineering Controls

In drug discovery, intermediates often lack comprehensive animal toxicology data. Therefore, a
Control Banding approach is required. We treat this compound as a Band 3 hazard
(Potent/Toxic) until specific LD50 data proves otherwise.

Handling Protocol Decision Tree

The following logic dictates the containment level required based on the operation type.

Operation Assessment

Physical State?

High Dust Risk \Low Dust Risk

Solid / Powder Solution / Ol

Quantity > 100 mg? All Quantities

Yes 0 (Careful Weighing)

Powder Containment Hood Standard Fume Hood
or Glove Box (HEPA Filtered) (Face Velocity > 100 fpm)

Click to download full resolution via product page

Figure 1: Risk-based decision logic for handling halogenated indazole solids. Strict
containment is prioritized for powders to prevent inhalation of potent dusts.
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Personal Protective Equipment (PPE)

¢ Respiratory: N95 (minimum) required if handling open powders outside a containment hood.
P100/HEPA recommended for spill cleanup.

o Dermal: Nitrile gloves (double-gloving recommended for solutions in DMSO/DMF due to
permeation risks).

e Ocular: Chemical safety goggles. Safety glasses are insufficient if fine dust generation is
possible.

Scientific Context: Synthetic Utility

Researchers utilize this scaffold because the halogen positioning allows for regioselective
functionalization. The electronic distinctness of the Bromine (C-Br) and Fluorine (C-F) bonds
enables sequential modification.

Mechanism of Action (Synthetic):

o C-Br Bond: Weaker bond energy (~280 kJ/mol). Reacts first in Palladium-catalyzed cross-
couplings (e.g., Suzuki, Buchwald-Hartwig).

e C-F Bond: Stronger bond energy (~485 kJ/mol). Activated for Nucleophilic Aromatic
Substitution (SNAr) only after the ring is electron-deficient or under harsh conditions.

Reacts at Br Reacts at F

Bromo-Fluoro-Methyl-Indazole Kinetic Control Pd-Catalyzed Coupling Functionalized Indazole (Thermodynamic Control) . [SSHNARENERE Disubstituted
(Starting Material) (Suzuki/Buchwald) (F-group intact) i@l (Nucleophilic Attack) Drug Candidate

Click to download full resolution via product page

Figure 2: Sequential functionalization workflow. The bromine atom is the primary "handle" for
initial diversification, while the fluorine atom serves as a secondary site for late-stage
modification.

Emergency Response Protocols
First Aid Measures
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 Inhalation: Move to fresh air immediately. If breathing is difficult, oxygen should be
administered by trained personnel. Critical: Halogenated heterocycles can cause delayed
pulmonary edema; monitor for 24 hours if exposure was significant.

o Skin Contact: Wash with soap and water for 15 minutes. Do not use ethanol or DMSO, as
these solvents may increase transdermal absorption of the toxin.

o Eye Contact: Rinse thoroughly with water for at least 15 minutes, lifting upper and lower
eyelids. Consult an ophthalmologist.

Firefighting Measures

» Extinguishing Media: Water spray, Carbon Dioxide (COz), Dry Chemical, or Alcohol-resistant
foam.[9]

e Combustion Products: Burning will release toxic fumes including:

o

Hydrogen Bromide (HBr): Corrosive gas.

[¢]

Hydrogen Fluoride (HF): Highly toxic and corrosive.

[¢]

Nitrogen Oxides (NOXx): Respiratory irritants.

o

Carbon Monoxide (CO).

o Firefighter PPE: Wear self-contained breathing apparatus (SCBA) with a full face-piece
operated in positive pressure mode.

Spill Containment

o Evacuate: Clear the area of non-essential personnel.
o PPE: Don nitrile gloves, goggles, and a P100 respirator.

» Contain: If solid, cover with a damp cloth to prevent dust dispersal. If liquid, absorb with
vermiculite or sand.

o Clean: Sweep up carefully (avoid dust) and place in a sealed hazardous waste container.
Wash the area with a 5% sodium bicarbonate solution to neutralize potential acidic
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hydrolysis products.
Storage & Stability

o Temperature: Store at Room Temperature (15-25 °C).

e Atmosphere: Keep container tightly sealed. While generally stable, indazoles can be
hygroscopic. Store under inert gas (Nitrogen/Argon) if long-term storage (>6 months) is
intended to prevent hydrolysis or oxidation of sensitive impurities.

e Incompatibilities: Strong oxidizing agents, strong bases (can trigger
deprotonation/elimination reactions).

References
e Sigma-Aldrich. (2024). Safety Data Sheet: 6-Bromo-5-fluoro-1-methyl-1H-indazole. Link

e PubChem. (2024). Compound Summary: 5-Bromo-4-fluoro-1-methyl-1H-indazole.[1]
National Library of Medicine. Link

» Enamine. (2024).[8][9] Building Blocks: Halogenated Indazoles Safety Profile. Link

o Combi-Blocks. (2024). MSDS for Product QB-7623 (5-Bromo-6-fluoro-1-methylindazole).
Link

e Occupational Safety and Health Administration (OSHA). (2012). Hazard Communication
Standard: Safety Data Sheets. 29 CFR 1910.1200.[8] Link

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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